Cas no 10418-09-4 (Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-)

Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]- structure
10418-09-4 structure
Product Name:Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-
CAS No:10418-09-4
MF:C4H7N3O2S
MW:161.182278871536
CID:170588
PubChem ID:5357211
Update Time:2025-04-19

Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-
    • pyruvic acid thiosemicarbazone
    • 2-(2-carbamothioylhydrazono)propanoic acid
    • 2-thiosemicarbazono-propionic acid
    • 2-Thiosemicarbazono-propionsaeure
    • pyroracemic acid thiosemicarbazone
    • pyrotartaric acid thiosemicarbazone
    • thiosemicarbazone of pyruvic acid
    • Pyruvic acid, 2-(thiosemicarbazone)
    • NSC-73234
    • BRN 1771276
    • F4WWV44NQR
    • NCGC00341682-01
    • Propanoic acid,2-[(aminothioxomethyl)hydrazono]-,(E)-(9ci)
    • (2E)-2-(carbamothioylhydrazinylidene)propanoic acid
    • CCG-2483
    • 2-[2-(Aminothioxomethyl)hydrazinylidene]propanoic acid
    • Propanoic acid, 2-[(aminothioxomethyl)hydrazono]-, (E)-
    • 732221-48-6
    • Propanoic acid, 2-((aminothioxomethyl)hydrazono)-
    • Propanoic acid, 2-[2-(aminothioxomethyl)hydrazinylidene]-, (2E)-
    • AKOS002237838
    • NSC 73234
    • (2E)-2-[(CARBAMOTHIOYLAMINO)IMINO]PROPANOIC ACID
    • (2E)-2-[2-(Aminothioxomethyl)hydrazinylidene]propanoic acid
    • 10418-09-4
    • (2Z)-2-(carbamothioylhydrazinylidene)propanoic acid
    • AB01333929-02
    • SDCCGMLS-0064522.P001
    • (2E)-2-(2-carbamothioylhydrazinylidene)propanoic acid
    • Inchi: 1S/C4H7N3O2S/c1-2(3(8)9)6-7-4(5)10/h1H3,(H,8,9)(H3,5,7,10)/b6-2+
    • InChI Key: KQAYLOOXVDSLRI-QHHAFSJGSA-N
    • SMILES: S=C(N)N/N=C(/C(=O)O)\C

Computed Properties

  • Exact Mass: 161.02601
  • Monoisotopic Mass: 161.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120A^2
  • XLogP3: 0

Experimental Properties

  • Density: 1.52
  • Boiling Point: 335.7°Cat760mmHg
  • Flash Point: 156.9°C
  • Refractive Index: 1.637
  • PSA: 87.71

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